Cas no 24991-55-7 (1,2-Dimethoxyethane)

• Product Name: 1,2-Dimethoxyethane
• CAS No: 24991-55-7
• MF: C₄H₁₀O₂
• MW: 90.1210017204285
• CID: 52607
• PubChem ID: 253662488
• Update Time: 2026-05-14

1,2-Dimethoxyethane Chemical and Physical Properties

Names and Identifiers

• Polyethylene glycol, dimethyl ether
• NHD
• Poly(oxy-1,2-ethanediyl), alpha-methyl-omega-methoxy-
• Poly(ethylene glycol) dimethyl ether (NHD)
• Dimethyl polyethylene glycol
• Poly(ethylene glycol) dimethyl ether
• POLYETHYLENE GLYCOL DIMETHYL ETHER 500
• Poly(ethylene glycol) dimethyl ether,average Mn ~1000
• Poly(ethylene glycol) dimethyl ether,average Mn ~2000
• Poly(ethylene glycol) dimethyl ether,average Mn ~250
• Poly(ethylene glycol) dimethyl ether,average Mn ~500
• Glycols,polyethylene, dimethyl ether (8CI)
• Adeka Carpol CLE 400
• CLE 400
• Carpol CLE1000
• Carpol CLE 400
• DM 400
• Dimethoxy polyethylene glycol
• Genosorb 175
• Genosorb 300
• Glyme 23
• Hisolve MPM
• MM 1000
• MM 500
• NHD (solvent)
• Nissan Uniox MM 1000
• Nissan Uniox MM 2000
• Nissan Uniox MM 500
• Nissan UnioxMM 800
• Nissan Unisafe MM 1000
• Nissan Unisafe MM 400
• PEG-DME
• PEG-DME 2000
• Poly(ethylene oxide) dimethyl ether
• PolyDME 250
• Polyglycol DME 250
• Polyglycol DME 500
• Polyoxyethylene dimethyl ether
• Sanfine DM 1000
• Sanfine DM 200
• Sanfine DM 400
• Selexol
• U-Nox DM 1000
• U-NoxDM 200
• Uniox MM 1000
• Uniox MM 2000
• Uniox MM 500
• Uniox MM 800
• Varonic DM55
• a,w-Methoxypoly(ethylene oxide)
• a-Methyl-w-methoxypolyoxyethylene
• Polyethylene glycol dimethylether
• 1,2-DIMETHOXYETHANE
• Ethylene glycol dimethyl ether
• Monoglyme
• Glyme
• Dimethyl Cellosolve
• Ethane, 1,2-dimethoxy-
• Dimethoxyethane
• 2,5-Dioxahexane
• Egdme
• Glycol dimethyl ether
• Ethylene dimethyl ether
• Hisolve MMM
• Ansul ether 121
• 1,2-Dimethoxyethan
• Dimethylglycol
• DME (glycol ether)
• Dimethyl Glycol
• Monoethylene glycol dimethyl ether
• mono-Glyme
• Dimethylcellosolve
• 1,2-Ethanediol dimethyl ether
• CH3OCH2CH2OCH3
• Ethylenglycoldimethylether
• Ethylenglykoldimethylether
• dimethyl ether
• Polyethyleneglycol dimethyl ether
• 1,2-Dimethoxyethane

• Inchi： 1S/C4H10O2/c1-5-3-4-6-2/h3-4H2,1-2H3
• InChI Key： XTHFKEDIFFGKHM-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C([H])([H])C([H])([H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 94.06300
• Monoisotopic Mass: 90.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 17.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 18.5
• Molecular Weight: 90.12g/mol

Experimental Properties

• Color/Form: WATER-WHITE LIQUID
• Density: 1.03 g/mL at 25 °C
• Melting Point: 52-55 °C
• Boiling Point: >250 °C
• Flash Point: Fahrenheit: 312.8 ° f < br / > Celsius: 156 ° C < br / >
• Refractive Index: n20/D 1.441
• Solubility: greater than or equal to 100 mg/mL at 72° F (NTP, 1992)
• PSA: 49.69000
• LogP: -0.80890
• Odor: SHARP ETHEREAL ODOR
• Refractive Index: INDEX OF REFRACTION: 1.3813 @ 20 °C/D, 1.3739 @ 24 °C/D
• Vapor Pressure: 40 mm Hg at 51.3 °F ; 60 mm Hg at 67.5° F (NTP, 1992)

1,2-Dimethoxyethane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• FLUKA BRAND F CODES：3-9
• RTECS：MC9630000
• Explosive Limit：0.5%(V)
• Storage Condition：(BD148514)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Material Chemicals High Polymer Materials Polymeric Materials with Heteroatoms
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2-Dimethoxyethane

1,2-Dimethoxyethane (CAS No. 24991-55-7): Properties, Applications, and Industry Insights

1,2-Dimethoxyethane, also known as DME or glyme, is a versatile organic compound with the CAS number 24991-55-7. This colorless, low-viscosity liquid is widely used as a solvent in various industrial and laboratory applications. Its molecular formula is C₄H₁₀O₂, and it features two methoxy groups attached to adjacent carbon atoms, giving it unique solvation properties.

The chemical properties of 1,2-Dimethoxyethane make it particularly valuable in organic synthesis. With a boiling point of 85°C and excellent miscibility with water and most organic solvents, DME solvent is frequently employed in Grignard reactions, polymerization processes, and as an electrolyte solvent in lithium-ion batteries. Researchers often search for "1,2-Dimethoxyethane uses in organic chemistry" due to its growing importance in green chemistry applications.

In the pharmaceutical industry, 24991-55-7 CAS registered compound serves as a crucial solvent for drug formulation and purification processes. Its ability to dissolve both polar and non-polar compounds makes it ideal for extracting active pharmaceutical ingredients. Recent studies on "1,2-Dimethoxyethane in battery electrolytes" have shown promising results for improving battery performance and safety, aligning with current trends in renewable energy storage solutions.

The production of Dimethoxyethane technical grade follows strict quality control measures to ensure high purity levels (>99%). Manufacturers typically employ distillation processes to achieve the required specifications for different applications. Analytical techniques like GC-MS and HPLC are commonly used to verify the purity of 1,2-Dimethoxyethane for laboratory use, addressing common quality concerns among researchers.

Environmental considerations regarding DME solvent applications have gained attention in recent years. While it's considered less toxic than many alternative solvents, proper handling and disposal procedures are essential. The compound's biodegradability profile makes it a preferred choice for industries moving toward sustainable chemistry practices, answering frequent queries about "eco-friendly alternatives to traditional solvents".

Market analysis indicates growing demand for high purity 1,2-Dimethoxyethane, particularly in Asia-Pacific regions where battery manufacturing and pharmaceutical production are expanding rapidly. Price trends for CAS 24991-55-7 show seasonal variations influenced by raw material availability and industrial demand cycles, information valuable to procurement specialists searching for "1,2-Dimethoxyethane price trends 2024".

Storage recommendations for Dimethoxyethane solution emphasize keeping containers tightly sealed in cool, well-ventilated areas away from ignition sources. Compatibility studies show that 1,2-Dimethoxyethane storage is best maintained in stainless steel or glass containers, addressing common laboratory safety questions. Proper labeling according to GHS standards is mandatory for commercial quantities.

Recent technological advancements have explored novel applications of 1,2-Dimethoxyethane in energy storage, particularly in next-generation battery systems. Research papers on "DME-based electrolyte formulations" demonstrate improved conductivity and thermal stability compared to conventional systems, aligning with global interests in electric vehicle technologies and grid-scale energy storage solutions.

Quality specifications for laboratory grade 1,2-Dimethoxyethane typically include parameters like water content (<0.05%), acidity (as acetic acid <0.01%), and residue after evaporation (<0.005%). These stringent requirements ensure reliable performance in sensitive applications, responding to analytical chemists' needs for "ultra-pure solvent specifications" in their search queries.

The future outlook for CAS 24991-55-7 market appears positive, with projected growth in both traditional and emerging applications. Innovations in "green chemistry solvents" and energy storage technologies are expected to drive continued interest in 1,2-Dimethoxyethane properties and applications, making it a compound worth watching in chemical industry trends.